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Introduction

Cyclin-dependent kinase 6 (CDK®6) is a key regulator of the cell cycle, primarily known for its
kinase activity in partnership with D-type cyclins to phosphorylate the retinoblastoma protein
(Rb), leading to G1-S phase transition.[1] However, emerging evidence has illuminated critical
kinase-independent functions of CDK®6, particularly in transcriptional regulation, which
contribute to its oncogenic potential.[2][3][4] These non-catalytic roles present a challenge for
traditional kinase inhibitors, which only block the enzyme's active site.

YX-2-107 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to
address this challenge by inducing the degradation of the entire CDK6 protein.[5][6] This
molecule comprises a ligand that binds to CDK®6, a linker, and a ligand that recruits an E3
ubiquitin ligase (specifically Cereblon or CRBN).[6][7] This ternary complex formation (CDK6-
YX-2-107-CRBN) leads to the ubiquitination and subsequent proteasomal degradation of
CDKG6, effectively eliminating both its kinase-dependent and kinase-independent functions.[6][7]
This dual action makes YX-2-107 a superior tool for studying the full scope of CDK6 biology
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and a promising therapeutic strategy for CDK6-dependent malignancies like Philadelphia
chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[7][8]

Mechanism of Action of YX-2-107

YX-2-107 operates by hijacking the cell's natural protein disposal system, the ubiquitin-
proteasome system. By bringing CDKG6 into close proximity with the CRBN E3 ligase, it
facilitates the transfer of ubiquitin molecules to CDK6. This "kiss of death” marks the CDK6
protein for destruction by the 26S proteasome, leading to its rapid and selective degradation
within the cell.[7] This degradation-based mechanism provides a more profound and durable
suppression of CDK6-mediated activities compared to small molecule inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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